![molecular formula C11H11F3N2O B6241976 N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide CAS No. 1828845-50-6](/img/no-structure.png)
N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide
Description
N-[3-(Trifluoromethyl)phenyl]azetidine-3-carboxamide, also known as N-TFPA, is a small molecule that has been used in a variety of scientific research applications. It is an azetidine-3-carboxamide derivative with a trifluoromethylphenyl group attached to the nitrogen atom. N-TFPA has been used in a range of studies, including biochemical and physiological effects, mechanisms of action, and laboratory experiments.
Scientific Research Applications
Inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR)
“N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide” derivatives have been studied as potential inhibitors of Vascular Endothelial Growth Factor Receptor (VEGFR) . VEGFR plays a crucial role in angiogenesis, the process of new blood vessel formation, which is often upregulated in cancer. Inhibiting VEGFR can therefore be a strategy for cancer treatment .
Anticancer Activity
These compounds have been constructed as potential type 2 protein kinase inhibitors, adapting pharmacophore features of approved anticancer drugs . Protein kinases are often overexpressed or deregulated in cancer, leading to uncontrolled cell growth. By inhibiting these kinases, the growth of cancer cells can be controlled .
Antibacterial Activity
“N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide” derivatives have shown promising antibacterial activity . They have been found to be effective growth inhibitors of antibiotic-resistant Gram-positive bacteria and prevent the development of biofilms by methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide involves the reaction of 3-(trifluoromethyl)benzoyl chloride with azetidine-3-carboxylic acid in the presence of a base to form the desired product.", "Starting Materials": [ "3-(trifluoromethyl)benzoyl chloride", "azetidine-3-carboxylic acid", "base (e.g. triethylamine)" ], "Reaction": [ "Add azetidine-3-carboxylic acid to a solution of base in a suitable solvent (e.g. dichloromethane).", "Cool the reaction mixture to 0-5°C.", "Add 3-(trifluoromethyl)benzoyl chloride dropwise to the reaction mixture while maintaining the temperature at 0-5°C.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide as a white solid." ] } | |
CAS RN |
1828845-50-6 |
Product Name |
N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide |
Molecular Formula |
C11H11F3N2O |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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